Cas no 103472-14-6 (N-(1-Cyano-1-methylethyl)methanesulfonamide)

N-(1-Cyano-1-methylethyl)methanesulfonamide structure
103472-14-6 structure
Product Name:N-(1-Cyano-1-methylethyl)methanesulfonamide
CAS No:103472-14-6
MF:C5H10N2O2S
MW:162.210099697113
CID:1137060
PubChem ID:10855788
Update Time:2025-04-20

N-(1-Cyano-1-methylethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-cyanopropan-2-yl)methanesulfonamide
    • Methanesulfonamide, N-(1-cyano-1-methylethyl)-
    • AKOS010362291
    • 2-methyl-2-(methylsulfonamido)propionitrile
    • ACMC-20m6bd
    • N-(1-cyano-1-methylethyl)methanesulfonamide
    • CTK0D8533
    • Methanesulfonamide, N-(1-cyano-1-methylethyl)-; AKOS010362291; 2-methyl-2-(methylsulfonamido)propionitrile; ACMC-20m6bd; N-(1-cyano-1-methylethyl)methanesulfonamide; CTK0D8533;
    • SCHEMBL10640014
    • 103472-14-6
    • G47543
    • CS-0225677
    • DTXSID40445976
    • ZKXUNXWGAUQSNM-UHFFFAOYSA-N
    • EN300-124633
    • N-(1-Cyano-1-methylethyl)methanesulfonamide
    • Inchi: 1S/C5H10N2O2S/c1-5(2,4-6)7-10(3,8)9/h7H,1-3H3
    • InChI Key: ZKXUNXWGAUQSNM-UHFFFAOYSA-N
    • SMILES: S(C)(NC(C#N)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 162.04629874g/mol
  • Monoisotopic Mass: 162.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 78.3Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Enamine
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Enamine
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